4-(1,1-dioxido-1,2-thiazinan-2-yl)-N-(3-(furan-3-yl)-3-hydroxypropyl)benzenesulfonamide

• IUPAC Name: 4-(1,1-dioxothiazinan-2-yl)-N-[3-(furan-3-yl)-3-hydroxypropyl]benzenesulfonamide
• InChI: InChI=1S/C17H22N2O6S2/c20-17(14-8-11-25-13-14)7-9-18-27(23,24)16-5-3-15(4-6-16)19-10-1-2-12-26(19,21)22/h3-6,8,11,13,17-18,20H,1-2,7,9-10,12H2
• InChI Key: OEXCYOWGQVNJEY-UHFFFAOYSA-N
• Canonical SMILES: C1CCS(=O)(=O)N(C1)C2=CC=C(C=C2)S(=O)(=O)NCCC(C3=COC=C3)O
• Molecular Formula: C17H22N2O6S2
• Molecular Weight: 414.5 g/mol

Description

4-(1,1-dioxido-1,2-thiazinan-2-yl)-N-(3-(furan-3-yl)-3-hydroxypropyl)benzenesulfonamide is a useful research compound. Its molecular formula is C17H22N2O6S2 and its molecular weight is 414.49. The purity is usually 95%.
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Scientific Research Applications

Enzyme Inhibition

Compounds with structural similarities to the query compound have been explored for their potential to inhibit specific enzymes. For instance, sulfonamide derivatives have been synthesized and evaluated as inhibitors of enzymes like kynurenine 3-hydroxylase, which plays a role in neurodegenerative diseases by affecting the kynurenine pathway. High-affinity inhibitors of this enzyme have been identified, showing potential for detailed investigation of the pathway after neuronal injury (S. Röver et al., 1997).

Anticancer Activity

Several studies have synthesized sulfonamide-containing compounds to evaluate their in vitro anticancer activities. These studies reveal that specific sulfonamide derivatives demonstrate promising anticancer effects across different cancer cell lines, suggesting a potential role in developing new anticancer therapies (H. Gul et al., 2016).

Photodynamic Therapy

Research into zinc phthalocyanine derivatives substituted with sulfonamide groups has shown significant potential for photodynamic therapy (PDT), a treatment method for cancer. These compounds exhibit good fluorescence properties, high singlet oxygen quantum yield, and appropriate photodegradation quantum yield, making them excellent candidates for Type II photosensitizers in PDT (M. Pişkin et al., 2020).

Antimicrobial and Antioxidant Properties

Sulfonamide derivatives have also been explored for their antimicrobial and antioxidant activities . The synthesis and characterization of these compounds, including their assessment in qualitative and quantitative assays, underline their potential utility in treating microbial infections and protecting against oxidative stress (M. El-Gaby et al., 2018).